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Compound of Interest

Compound Name: M-Terphenyl-D14

Cat. No.: B579774

Get Quote

Executive Summary & Core Directive
Do not dispose of M-Terphenyl-D14 down the drain. M-Terphenyl-D14 (1,3-Diphenylbenzene-

d14) is a stable, deuterated aromatic hydrocarbon. While it is non-radioactive, it is classified as

very toxic to aquatic life with long-lasting effects.

The only compliant disposal method is high-temperature incineration via an approved

hazardous waste contractor. This guide outlines the segregation, labeling, and handover

procedures required to maintain scientific integrity and regulatory compliance (EPA/RCRA and

local equivalents).

Chemical Profile & Hazard Identification
To ensure safe handling, researchers must understand that deuteration does not alter the

chemical toxicity profile compared to the protonated (hydrogen) analog, but it does alter the

mass and inventory value.
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Property M-Terphenyl (Standard)
M-Terphenyl-D14
(Deuterated)

CAS Number 92-06-8 1189911-54-9 (or analog)

Molecular Formula C₁₈H₁₄ C₁₈D₁₄

Molecular Weight 230.31 g/mol ~244.4 g/mol

Radioactivity None None (Stable Isotope)

Aquatic Toxicity Acute Category 1 (H400) Acute Category 1 (H400)

Solubility Insoluble in water Insoluble in water

Signal Word Warning Warning

Critical Hazard Statements
H410: Very toxic to aquatic life with long-lasting effects.

H315/H319: Causes skin and serious eye irritation.

Combustible Dust: May form combustible dust concentrations in air if pulverized.

Pre-Disposal Protocol: The "Self-Validating" System
A self-validating disposal system prevents downstream errors (e.g., accidental classification as

radioactive waste or improper mixing with incompatible oxidizers).

A. Isotopic Verification (The "Not Radioactive" Rule)
Context: Deuterium (²H) is a stable isotope. However, safety officers frequently confuse

deuterated waste with tritiated (radioactive) waste.

Action: Explicitly label the container "STABLE ISOTOPE – NON-RADIOACTIVE."

Why: Misclassification as radioactive waste increases disposal costs by orders of magnitude

and triggers unnecessary regulatory audits.
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B. Waste Segregation Streams
Segregate M-Terphenyl-D14 based on its physical state. Do not mix solid waste with liquid

solvent waste unless necessary, as this complicates volume estimation.

Solid Waste Stream: Pure M-Terphenyl-D14 powder, contaminated weighing boats, gloves,

and paper towels.

Liquid Waste Stream: M-Terphenyl-D14 dissolved in organic solvents (e.g., Chloroform,

Toluene, DCM).

Step-by-Step Disposal Workflow
Phase 1: Solid Waste (Pure Substance & Debris)

Containment: Collect solid waste in a wide-mouth High-Density Polyethylene (HDPE) jar or a

clear glass jar with a Teflon-lined cap.

Damping (Dust Control): If disposing of fine powder, lightly mist with a compatible solvent

(e.g., ethanol) to prevent dust generation during transport.

Labeling: Apply a hazardous waste label containing:

Chemical Name: "M-Terphenyl-D14 (Solid)"

Constituents: "100% M-Terphenyl-D14"

Hazard Checkbox: "Toxic to Aquatic Life," "Irritant."

Phase 2: Liquid Waste (Solutions)
Compatibility Check: Ensure the carrier solvent is compatible with standard organic waste

streams (Non-Halogenated vs. Halogenated).

Example: If dissolved in Chloroform-d, it must go into the Halogenated Waste stream.

Precipitation Risk: M-Terphenyl has limited solubility in some solvents. Ensure the waste

container is not filled >90% to allow for expansion and prevent cap failure if precipitation

creates pressure points (rare, but possible with slurries).
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Labeling:

Chemical Name: "Organic Solvents with M-Terphenyl-D14"

Constituents: "95% Toluene, 5% M-Terphenyl-D14" (Approximate).

Phase 3: Final Handover
Satellite Accumulation Area (SAA): Store in the designated SAA until the container is full or 6

months have passed.

Secondary Containment: All liquid waste bottles must be stored in a secondary tray capable

of holding 110% of the volume of the largest container.

Contractor Pickup: Schedule pickup for Incineration.

Decision Logic & Workflow Diagram
The following diagram illustrates the decision process for segregating and disposing of M-
Terphenyl-D14 to ensure it reaches the correct incineration stream without triggering false

radioactive alarms.
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START: M-Terphenyl-D14 Waste

Determine Physical State

Solid / Debris Solution / Liquid

Wide-Mouth HDPE Jar

Label: 'Toxic to Aquatic Life'
+ 'STABLE ISOTOPE'

Satellite Accumulation Area
(Secondary Containment)

Identify Solvent Type

Halogenated
(e.g., DCM, Chloroform)

Non-Halogenated
(e.g., Toluene, Acetone)

Apply Hazardous Waste Tag
List all constituents %

FINAL DISPOSAL:
High-Temp Incineration

Click to download full resolution via product page

Caption: Operational workflow for M-Terphenyl-D14 segregation. Note the strict separation of

halogenated solvents.
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Environmental & Regulatory Context
Understanding the why reinforces compliance.

Aquatic Persistence (The Mechanism)
Terphenyls have low water solubility and high octanol-water partition coefficients (Log Kow >

5). This means they do not dissolve in water but rather adsorb to organic matter in sediments

or accumulate in the fatty tissues of aquatic organisms (bioaccumulation) [1].

Operational Implication: Even trace amounts poured down a sink can settle in P-traps or

wastewater sludge, creating long-term contamination liabilities for the facility.

Regulatory Classification[2][3][5][6][7][8]
EPA (USA): While not explicitly P-listed or U-listed, M-Terphenyl falls under the broad

category of "Organic Chemicals" and must be characterized for toxicity. Due to its aquatic

toxicity profile, it meets the criteria for environmentally hazardous substances under

international shipping regulations (UN 3077) [2].

RCRA Status: It is generally disposed of under waste code D001 (if ignitable solvent mixture)

or as non-regulated hazardous waste destined for incineration.

Emergency Contingencies
Spills (Solid Powder)

PPE: Wear nitrile gloves, lab coat, and safety goggles. If dust is present, use an N95

respirator.[1]

Action: Do not dry sweep (creates dust). Use a wet wipe or damp paper towel to pick up the

powder.

Disposal: Place all cleanup materials into the Solid Waste container.

Skin Contact
Action: Wash with soap and water for 15 minutes.[2]
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Note: Deuterated compounds absorb through skin at the same rate as non-deuterated

analogs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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